Cas no 2106690-86-0 (methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate)

Methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate is a heterocyclic compound featuring a fused pyrrolotriazine core with a carboxylate ester functional group. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. Its rigid polycyclic framework offers stability, while the ester group allows for further derivatization, enabling the synthesis of more complex molecules. The compound is valued for its potential in medicinal chemistry, where it may serve as a scaffold for bioactive molecules targeting various therapeutic pathways. High purity grades ensure reproducibility in research and development processes. Proper handling and storage under inert conditions are recommended to maintain stability.

methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate structure

2106690-86-0 structure

Product Name:methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate

CAS No:2106690-86-0

MF:C₈H₇N₃O₂

MW:177.160081148148

CID:5222755

PubChem ID:163297218

Update Time:2026-03-07

methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate
- F89198
- 2106690-86-0
- PS-17300
- Inchi： 1S/C8H7N3O2/c1-13-8(12)7-9-5-6-3-2-4-11(6)10-7/h2-5H,1H3
- InChI Key： YJEREMVSBMBEHV-UHFFFAOYSA-N
- SMILES： O(C)C(C1N=CC2=CC=CN2N=1)=O

Computed Properties

Exact Mass: 177.053826475g/mol
Monoisotopic Mass: 177.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 56.5Å²

Experimental Properties

Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: -4.73±0.30(Predicted)

methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1209116-100mg	methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate	2106690-86-0	97%	100mg	$285	2024-07-21
eNovation Chemicals LLC	Y1209116-250MG	methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate	2106690-86-0	97%	250mg	$480	2024-07-21
eNovation Chemicals LLC	Y1209116-500MG	methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate	2106690-86-0	97%	500mg	$800	2024-07-21
eNovation Chemicals LLC	Y1209116-1G	methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate	2106690-86-0	97%	1g	$1205	2024-07-21
eNovation Chemicals LLC	Y1209116-5G	methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate	2106690-86-0	97%	5g	$3610	2024-07-21
eNovation Chemicals LLC	Y1209116-100mg	methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate	2106690-86-0	97%	100mg	$285	2025-02-21
eNovation Chemicals LLC	Y1209116-250MG	methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate	2106690-86-0	97%	250mg	$480	2025-02-21
eNovation Chemicals LLC	Y1209116-500MG	methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate	2106690-86-0	97%	500mg	$800	2025-02-21
eNovation Chemicals LLC	Y1209116-1G	methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate	2106690-86-0	97%	1g	$1205	2025-02-21
eNovation Chemicals LLC	Y1209116-5G	methyl pyrrolo[2,1-f][1,2,4]triazine-2-carboxylate	2106690-86-0	97%	5g	$3610	2025-02-21